1-Trichloromethylnaphthalene

• CAS No.: 37827-78-4
• Molecular Formula: C11H7Cl3
• Molecular Weight: 245.5 g/mol
• IUPAC Name: 1-(trichloromethyl)naphthalene
• InChI: InChI=1S/C11H7Cl3/c12-11(13,14)10-7-3-5-8-4-1-2-6-9(8)10/h1-7H
• InChI Key: SOUOHLDNLSUZMH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C(Cl)(Cl)Cl

Description

1-Trichloromethylnaphthalene is a useful research compound. Its molecular formula is C11H7Cl3 and its molecular weight is 245.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

100 g of 1-naphthyl methyl sulphide are dissolved in 250 ml of carbon tetrachloride. Chlorine is introduced into the solution at 75° to 80° C., until the solution is saturated. The solvent and the resulting sulphur chloride are then distilled off. 30 g of 1-trichloromethylnaphthalene of boiling point 124° to 128° C./0.3 mm are obtained, after fractional distillation, from the reaction product which remains as a residue.